Cas no 276682-90-7 (7-Amino-1-hydroxymethyl-6-methyl-5,8-isoquinolinedione; N7-Me, O-angeloyl)

• Product Name: 7-Amino-1-hydroxymethyl-6-methyl-5,8-isoquinolinedione; N7-Me, O-angeloyl
• CAS No: 276682-90-7
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 6653092
• Update Time: 2024-03-02

7-Amino-1-hydroxymethyl-6-methyl-5,8-isoquinolinedione; N7-Me, O-angeloyl Chemical and Physical Properties

Names and Identifiers

• 7-Amino-1-hydroxymethyl-6-methyl-5,8-isoquinolinedione; N7-Me, O-angeloyl

• Inchi： 1S/C17H18N2O4/c1-5-9(2)17(22)23-8-12-13-11(6-7-19-12)15(20)10(3)14(18-4)16(13)21/h5-7,18H,8H2,1-4H3
• InChI Key： BUZBJTWQTFDFES-UHFFFAOYSA-N
• SMILES： CNC1C(=O)C2C(=CC=NC=2COC(C(=CC)C)=O)C(=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.675

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones